1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene

• Molecular Formula: C9H10BrFO
• Molecular Weight: 233.08 g/mol
• IUPAC Name: 1-(2-bromo-1-methoxyethyl)-2-fluorobenzene
• InChI: InChI=1S/C9H10BrFO/c1-12-9(6-10)7-4-2-3-5-8(7)11/h2-5,9H,6H2,1H3
• InChI Key: AKBHSXBTMUCRNP-UHFFFAOYSA-N
• Canonical SMILES: COC(CBr)C1=CC=CC=C1F

Description

1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene is a halogenated aromatic compound featuring a benzene ring substituted with a fluorine atom at the ortho-position and a 2-bromo-1-methoxyethyl group. The methoxy and bromine substituents are positioned on adjacent carbons of the ethyl chain, creating a unique steric and electronic environment. This compound is hypothesized to exhibit reactivity typical of aryl bromides, such as participation in cross-coupling or nucleophilic substitution reactions, while the methoxy group may modulate electron density on the aromatic ring.

Preparation Methods

The synthesis of 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-bromoethyl methyl ether and fluorobenzene.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a catalyst and specific temperature and pressure settings.

Industrial Production: Industrial production methods may involve large-scale reactors and continuous flow processes to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different products.

Common Reagents and Conditions: Typical reagents used in these reactions include strong bases, oxidizing agents, and reducing agents.

Scientific Research Applications

1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects.

Pathways Involved: The exact pathways involved depend on the specific application and the nature of the interaction.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The following table highlights key structural analogs and their substituent effects:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Reference
1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene	2-Bromo-1-methoxyethyl	C₉H₁₀BrFO₂	263.08 (calculated)	N/A
1-[(E)-2-bromoethenyl]-2-fluorobenzene	(E)-2-bromoethenyl	C₈H₆BrF	201.04	[1]
1-(azidomethyl)-2-fluorobenzene	azidomethyl	C₇H₆FN₃	151.14	[3]
1-(3-Bromopropyl)-2-fluorobenzene	3-bromopropyl	C₉H₁₀BrF	217.08	[7]
1-(2-Bromoethoxy)-3-methylbenzene	2-bromoethoxy, 3-methyl	C₉H₁₁BrO	229.09	[17]

Key Observations :

• Bromoethenyl analogs (e.g., 1-[(E)-2-bromoethenyl]-2-fluorobenzene) prioritize π-orbital interactions in cycloaddition reactions, achieving 40% yield in a cycloaddition protocol .

Reactivity in Catalytic Transformations

Comparative data on catalytic borylation and functionalization:

Compound	Catalyst System	Yield (%)	Conditions	Reference
1-[(dimethylsilyl)methyl]-2-fluorobenzene	(4-Me-iPrPNP)CoH₂(BPin) (5 mol%)	>90	THF, 50°C, 24h	[2]
1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene	N/A	N/A	Safety hazards noted	[4]
1-(azidomethyl)-2-fluorobenzene	NaN₃/KI (azide substitution)	55.8	Polar aprotic solvent	[3]

Key Observations :

• Cobalt catalysts (e.g., (4-Me-iPrPNP)CoH₂(BPin)) enable high-yield ortho-borylation in dimethylsilyl-substituted analogs , suggesting that the methoxyethyl group in the target compound may similarly direct metal-catalyzed reactions.
• Azide-substituted analogs (e.g., 1-(azidomethyl)-2-fluorobenzene) exhibit moderate yields (~55%) in nucleophilic substitution reactions, highlighting the influence of leaving-group ability .

Biological Activity

The structure of 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene can be visualized as follows:

• Bromine : Enhances the compound's reactivity and potential interactions with biological targets.
• Methoxy Group : Contributes to the compound's solubility and may affect its pharmacokinetic properties.
• Fluorine Atom : Often associated with increased metabolic stability and bioactivity in pharmaceuticals.

Potential Biological Activities

While direct studies on the biological activity of 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene are scarce, compounds with similar structures often exhibit significant biological properties. Here are some potential activities based on structural analogs:

• Antibacterial Activity : Compounds with halogen substituents have been shown to possess antibacterial properties. For instance, related brominated compounds have demonstrated efficacy against various bacterial strains.
• Antifungal Activity : Similar structures have also been studied for their antifungal properties, making them candidates for treating fungal infections.
• Anticancer Potential : The interaction of halogenated compounds with cellular targets may lead to anticancer effects, as seen in studies involving structurally related compounds.

Comparative Analysis of Similar Compounds

To better understand the potential biological activity of 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene, a comparison with structurally similar compounds can be useful. The following table summarizes notable examples:

Compound Name	Structural Features	Reported Biological Activity
1-Bromo-2-fluorobenzene	Bromine and fluorine on benzene	Antimicrobial properties against E. coli
1-Bromo-3-fluoro-2-methylbenzene	Bromine and fluorine with a methyl group	Anticancer activity in various cell lines
4-Bromo-2-fluorophenol	Hydroxy group instead of methoxyethyl	Antifungal activity against Candida species
2-Bromo-4-fluorophenol	Hydroxy group instead of methoxyethyl	Antibacterial effects against S. aureus

Research Findings and Case Studies

Recent research highlights the significance of halogenated compounds in medicinal chemistry. For example:

• Antimicrobial Studies : A study examining various brominated compounds found that those similar to 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene exhibited promising antibacterial activity against resistant strains of bacteria like Staphylococcus aureus .
• Molecular Docking Studies : Computational studies have indicated that halogenated compounds can effectively interact with specific proteins involved in bacterial resistance mechanisms, suggesting potential therapeutic applications .
• Pharmacological Profiles : Investigations into the pharmacokinetics of similar compounds reveal that the presence of both bromine and fluorine atoms can enhance lipophilicity and permeability across biological membranes, which are critical factors for drug development .